Cas no 1286264-97-8 (Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate
• CAS No: 1286264-97-8
• MF: C₁₇H₂₃F₃N₂O₂
• MW: 344.371935129166
• CID: 4788189
• Update Time: 2025-10-29

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(3,4,5-trifluorobenzyl)piperidin-4-yl)carbamate
• Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C17H23F3N2O2/c1-17(2,3)24-16(23)21-12-4-6-22(7-5-12)10-11-8-13(18)15(20)14(19)9-11/h8-9,12H,4-7,10H2,1-3H3,(H,21,23)
• InChI Key： UVFIOPGFJKRGQF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CN1CCC(CC1)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 344.171
• Monoisotopic Mass: 344.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.8±45.0 °C at 760 mmHg
• Flash Point: 196.2±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286264-97-8): A Comprehensive Overview

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286264-97-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate is a complex organic molecule with a molecular formula of C₁₈H₂₀F₃N₂O₂. It has a molecular weight of approximately 359.35 g/mol. The compound features a piperidine ring substituted with a tert-butyl carbamate group and a 3,4,5-trifluorobenzyl moiety. These structural elements contribute to its unique chemical and physical properties, making it an interesting target for various applications in medicinal chemistry.

The presence of the tert-butyl carbamate group enhances the stability of the compound by protecting the amine functionality. The trifluoromethyl groups on the benzene ring provide additional electronic and steric effects that can influence the compound's interactions with biological targets. These features make Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate involves several well-established organic reactions. One common approach is to start with piperidine and introduce the tert-butyl carbamate group through an N-protection step. Subsequently, the trifluoromethylated benzene ring can be introduced via a coupling reaction with an appropriate electrophile. The specific synthetic route can vary depending on the desired purity and yield of the final product.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the trifluoromethylated benzene ring with high selectivity and yield. These improvements have not only enhanced the accessibility of Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate but also reduced the overall environmental impact of its production.

Biological Activities

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate has been studied for its potential biological activities in various therapeutic areas. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery.

Research has shown that Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate can act as an agonist or antagonist at specific GPCRs, depending on its structural modifications. For instance, it has been reported to exhibit selective activity at serotonin receptors (e.g., 5-HT_2A) and dopamine receptors (e.g., D₂). These findings suggest that the compound could be developed into novel treatments for neurological disorders such as depression and schizophrenia.

In addition to its GPCR modulating properties, Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate has also been investigated for its potential anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have shown promising outcomes in terms of safety and efficacy.

In preclinical models of depression and anxiety disorders, administration of Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate has been associated with significant improvements in behavioral outcomes. These findings have led to further investigations into its mechanisms of action and potential therapeutic benefits.

Clinical trials are also underway to evaluate the safety and efficacy of this compound in treating inflammatory conditions such as rheumatoid arthritis. Early results from these trials have indicated that it may offer a novel therapeutic option for patients who do not respond well to existing treatments.

Conclusion

Tert-Butyl 1-(3,4,5-trifluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286264-97-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research into its mechanisms of action and optimization for clinical use. As ongoing studies continue to uncover new insights into its properties and potential benefits, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for various medical conditions.